N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine

• IUPAC Name: N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine
• InChI: InChI=1S/C11H13N3O/c1-14(2)8-10-12-13-11(15-10)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key: DNPIBZGZYAPTLF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NN=C(O1)C2=CC=CC=C2
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine, also known as DMPO, is a compound that has gained significant attention in scientific research due to its potential applications as a free radical scavenger. DMPO is a stable nitroxide radical that can selectively trap and detect free radicals, making it a valuable tool in various fields of study.

Mechanism of Action

N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine acts as a free radical scavenger by trapping and stabilizing free radicals in its nitroxide form. The nitroxide radical is highly stable and can be detected through various spectroscopic techniques. N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine can selectively trap different types of free radicals, including superoxide anion, hydroxyl radical, and peroxyl radical. The trapped radicals can be further analyzed to gain insights into the mechanisms of oxidative stress and inflammation.
Biochemical and Physiological Effects
N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine has been shown to have various biochemical and physiological effects. It can protect cells from oxidative damage by scavenging free radicals and reducing oxidative stress. N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine can also modulate the activity of various enzymes and signaling pathways involved in inflammation and cell death. Furthermore, N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine has several advantages for lab experiments. It is a stable and selective free radical scavenger that can be easily synthesized and purified. N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine can be used in various biological systems, including cells, tissues, and animal models. However, N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine has some limitations as well. It can only trap free radicals that are in close proximity to the nitroxide radical, which may limit its application in certain biological systems. N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine can also undergo redox cycling, which can lead to the generation of reactive intermediates that can cause cellular damage.

Future Directions

N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine has significant potential for future research in various fields. Some possible future directions include the development of new N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine derivatives with improved selectivity and stability, the application of N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine in the study of oxidative stress and inflammation in human diseases, and the use of N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine as a diagnostic tool for the detection of free radicals in biological systems. Furthermore, the combination of N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine with other analytical techniques such as mass spectrometry and electron paramagnetic resonance (EPR) spectroscopy may provide new insights into the mechanisms of free radical-mediated diseases.

Synthesis Methods

N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine can be synthesized through a simple reaction between N,N-dimethylformamide dimethyl acetal and 5-phenyl-1,3,4-oxadiazol-2-yl chloride. The reaction yields N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine as a white crystalline solid with a melting point of 106-109°C. The purity of the compound can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine has been extensively used in scientific research as a free radical scavenger. It is particularly useful in the detection and characterization of reactive oxygen species (ROS) and reactive nitrogen species (RNS) in various biological systems. N,N-dimethyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine can also be used to study the mechanisms of oxidative stress and inflammation, which are implicated in many diseases such as cancer, diabetes, and cardiovascular diseases.